Cas no 114274-39-4 (5-(Benzyloxy)isophthalic acid)

• Product Name: 5-(Benzyloxy)isophthalic acid
• CAS No: 114274-39-4
• MF: C₁₅H₁₂O₅
• MW: 272.252784729004
• CID: 820798
• PubChem ID: 14082570
• Update Time: 2025-04-19

5-(Benzyloxy)isophthalic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Benzyloxy)isophthalic acid
• 5-Benzyloxyisophthalic acid
• 5-BENZYLOXY-ISOPHTHALIC ACID
• 5-phenylmethoxybenzene-1,3-dicarboxylic acid
• 5-benzyloxy-1,3-benzene dicarboxylic acid
• YSZC647
• 114274-39-4
• AC-12327
• 1,3-Benzenedicarboxylic acid, 5-(phenylmethoxy)-
• SCHEMBL862870
• J-003073
• AB16595
• DTXSID10555576
• AKOS015960822
• DB-060601
• CS-0170010
• G71658
• 5-(benzyloxy)benzene-1,3-dicarboxylic acid

• Inchi： 1S/C15H12O5/c16-14(17)11-6-12(15(18)19)8-13(7-11)20-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,16,17)(H,18,19)
• InChI Key： IUVPKFJCXNRPIJ-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C(=O)O)C=C(OCC2C=CC=CC=2)C=1)=O

Computed Properties

• Exact Mass: 272.06800
• Monoisotopic Mass: 272.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• PSA: 83.83000
• LogP: 2.66200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives